Cas no 2172525-11-8 (1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one)

• Product Name: 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one
• CAS No: 2172525-11-8
• MF: C₈H₁₅FN₂O₂
• MW: 190.215305566788
• CID: 6362893
• PubChem ID: 165601419
• Update Time: 2025-08-05

1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one
• EN300-1651408
• 2172525-11-8

• Inchi： 1S/C8H15FN2O2/c1-2-10-3-4-11(8(10)13)6-7(12)5-9/h7,12H,2-6H2,1H3
• InChI Key： YLWKRCGVURZZBX-UHFFFAOYSA-N
• SMILES： FCC(CN1C(N(CC)CC1)=O)O

Computed Properties

• Exact Mass: 190.11175589g/mol
• Monoisotopic Mass: 190.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one

1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one (CAS No. 2172525-11-8): An Emerging Compound in Pharmaceutical Research

1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one (CAS No. 2172525-11-8) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its imidazolidinone core and the presence of a fluoro-substituted hydroxypropyl group, offers a promising platform for the development of new drugs targeting various diseases.

The chemical structure of 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one is particularly noteworthy. The imidazolidinone ring, a common motif in many biologically active molecules, provides a stable and versatile scaffold for functionalization. The introduction of the fluoro-substituted hydroxypropyl group adds a layer of complexity and specificity, potentially enhancing the compound's pharmacological properties. This combination of structural elements makes 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one an attractive candidate for further investigation.

Recent studies have explored the biological activities of 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Kinases play crucial roles in cell signaling pathways, and their dysregulation is often associated with the development and progression of various cancers. By selectively inhibiting these kinases, 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one could potentially offer a new approach to cancer treatment.

In addition to its potential as a kinase inhibitor, 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one has also shown promise in other therapeutic areas. For example, studies have indicated that this compound may possess anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are thought to be mediated through the modulation of pro-inflammatory cytokines and other signaling molecules involved in the inflammatory response.

The pharmacokinetic properties of 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one are another critical aspect of its evaluation as a potential drug candidate. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, which is an important consideration for drug development. Furthermore, the compound shows low toxicity in preclinical studies, indicating a favorable safety profile.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one. Early-phase clinical trials have shown promising results, with patients exhibiting good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to confirm the compound's potential as a new therapeutic agent.

In conclusion, 1-ethyl-3-(3-fluoro-2-hydroxypropyl)imidazolidin-2-one (CAS No. 2172525-11-8) represents an exciting advancement in pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for the development of new drugs targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical science.